Cas no 2969346-42-5 (1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol)

• Product Name: 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol
• CAS No: 2969346-42-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6796950
• PubChem ID: 171367290
• Update Time: 2025-05-19

1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-5-methylpyridin-3-yl)cycloheptanol
• Cycloheptanol, 1-(6-bromo-5-methyl-3-pyridinyl)-
• MFCD34853032
• 2969346-42-5
• 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol

• Inchi： 1S/C13H18BrNO/c1-10-8-11(9-15-12(10)14)13(16)6-4-2-3-5-7-13/h8-9,16H,2-7H2,1H3
• InChI Key： YFXWXYBYLDOGCS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=N1)C1(CCCCCC1)O

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 391.6±42.0 °C(predicted)
• pka: 13.45±0.20(predicted)

Additional information on 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol

Professional Introduction to 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol (CAS No. 2969346-42-5)

1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol, identified by its CAS number 2969346-42-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a pyridine core substituted with bromine and methyl groups, linked to a cycloheptanol moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The pyridine ring is a versatile scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 6-position and a methyl group at the 5-position introduces specific electronic and steric effects, influencing the compound's reactivity and binding affinity. The cycloheptanol side chain adds another layer of complexity, providing hydrophobic interactions and contributing to the molecule's overall solubility and bioavailability.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. The structure of 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol has been explored in several research studies, particularly in the context of drug discovery and development. Its unique combination of functional groups makes it a promising candidate for further investigation.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, making them attractive targets for therapeutic intervention. The pyridine moiety in 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol can be designed to interact with the active site of kinases, potentially leading to the development of new inhibitors.

Additionally, the compound has been investigated for its potential role in anti-inflammatory and anti-cancer applications. Inflammation is a complex biological response that can contribute to the development of various chronic diseases. By modulating inflammatory pathways, compounds like 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol may offer therapeutic benefits. Similarly, cancer research has seen significant advancements through the development of targeted therapies that inhibit key pathways involved in tumor growth and progression.

The synthesis of 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core and introduce the bromo and methyl substituents. The final step involves linking the pyridine derivative to the cycloheptanol moiety through nucleophilic substitution or other suitable coupling strategies.

The physicochemical properties of 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol, including its solubility, stability, and metabolic profile, are critical factors that determine its suitability for pharmaceutical applications. These properties can be fine-tuned through structural modifications to enhance bioavailability and reduce potential side effects. Computational modeling and experimental techniques are often used in conjunction to predict and optimize these properties.

In conclusion, 1-(6-Bromo-5-methylpyridin-3-yl)cycloheptanol (CAS No. 2969346-42-5) is a compound with significant potential in the field of chemical biology and drug discovery. Its unique structural features make it a valuable tool for investigating various biological pathways and developing novel therapeutic agents. Further research is warranted to fully explore its applications in medicine and biotechnology.